Cas no 1261805-20-2 (3-Chloro-4,4'-bis-(trifluoromethyl)biphenyl)

• Product Name: 3-Chloro-4,4'-bis-(trifluoromethyl)biphenyl
• CAS No: 1261805-20-2
• MF: C₁₄H₇ClF₆
• MW: 324.648803949356
• CID: 4990907
• Update Time: 2023-08-24

3-Chloro-4,4'-bis-(trifluoromethyl)biphenyl Chemical and Physical Properties

Names and Identifiers

• 3-Chloro-4,4'-bis-(trifluoromethyl)biphenyl

• Inchi： 1S/C14H7ClF6/c15-12-7-9(3-6-11(12)14(19,20)21)8-1-4-10(5-2-8)13(16,17)18/h1-7H
• InChI Key： ZKUCJRHUTRWKJW-UHFFFAOYSA-N
• SMILES： ClC1=C(C(F)(F)F)C=CC(=C1)C1C=CC(C(F)(F)F)=CC=1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 1
• Complexity: 342
• XLogP3: 5.9
• Topological Polar Surface Area: 0